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Compound of Interest

Compound Name:
Cyclo[Arg-Gly-Asp-D-Phe-

Lys(Azide)]

Cat. No.: B15542894

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of cRGDfK(N3), a cyclic pentapeptide of significant interest in the fields of

chemical biology and drug delivery. This document details its synthesis, purification, and use in

bioconjugation via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known

as "click chemistry." Furthermore, it explores its biological activity as a high-affinity ligand for

αvβ3 integrin and the associated signaling pathways.

Chemical Properties and Structure
cRGDfK(N3) is a synthetic derivative of the well-characterized cyclic RGD peptide, cyclo(Arg-

Gly-Asp-D-Phe-Lys). The defining feature of cRGDfK(N3) is the incorporation of an azide

moiety (-N3) on the side chain of the lysine (K) residue.[1] This functional group serves as a

versatile chemical handle for bioconjugation.

Chemical Structure:
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The structure of cRGDfK(N3) is cyclo(Arg-Gly-Asp-D-Phe-Lys(N3)). A 2D representation of the

molecule is provided below.

(A 2D chemical structure image would be placed here in a full document. For this text-based

format, the SMILES notation is provided in the table below.)

Physicochemical Properties:

A summary of the key physicochemical properties of cRGDfK(N3) is presented in Table 1. It is

important to note that while some properties are directly reported for cRGDfK(N3), others are

extrapolated from data on the parent cRGDfK molecule and general knowledge of peptide

chemistry.

Table 1: Physicochemical Properties of cRGDfK(N3)
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Property Value Source/Comment

Molecular Formula C27H39N11O7 [1]

Molecular Weight 629.67 g/mol [1]

CAS Number 868845-09-4 [1]

Appearance
White to off-white lyophilized

powder

General observation for

synthetic peptides

Solubility Soluble in water and DMSO.[2]

Solubility is generally good for

cyclic RGD peptides in

aqueous buffers and polar

organic solvents.[3]

pKa (Lysine ε-amino group) ~10.5 (for unmodified lysine)

The pKa of the ε-amino group

of lysine in peptides is typically

around 10.5.[4] The azide

modification is not expected to

significantly alter this.

Stability

Cyclic RGD peptides are

significantly more stable in

solution compared to their

linear counterparts, particularly

at neutral pH.[1][5] They are

susceptible to degradation at

pH values above 8 due to

potential disulfide bond

cleavage if present, and

aspartic acid degradation.[5]

Storage at -20°C is

recommended to ensure long-

term stability.[1]

SMILES

C1C(=O)NC(C(=O)NC(C(=O)N

C(C(=O)NC(C(=O)N1)CCCN=

C(N)N)CCCCN=[N+]=

[N-])CC2=CC=CC=C2)CC(=O)

O

Adapted from PubChem CID

22134127 for c(RGDfK) to

include the azide group.
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Experimental Protocols
Solid-Phase Synthesis of cRGDfK(N3)
The synthesis of cRGDfK(N3) is typically achieved through solid-phase peptide synthesis

(SPPS) using the Fmoc/tBu strategy, followed by on-resin cyclization and cleavage. Below is a

representative protocol synthesized from literature procedures for similar cyclic RGD peptides.

[6][7][8]

Experimental Workflow for cRGDfK(N3) Synthesis

1. Resin Swelling
(e.g., 2-chlorotrityl chloride resin) 2. Fmoc-Lys(N3)-OH Coupling 3. Fmoc Deprotection

(20% piperidine in DMF)
4. Sequential Fmoc-AA Couplings
(D-Phe, Gly, Arg(Pbf), Asp(OtBu)) 5. Final Fmoc Deprotection 6. On-Resin Cyclization

(e.g., HATU/DIPEA)
7. Cleavage and Deprotection

(TFA cocktail) 8. Purification by RP-HPLC 9. Lyophilization cRGDfK(N3)

1. Prepare Reactants
- cRGDfK(N3)

- Alkyne-modified molecule

4. Initiate Reaction
- Mix reactants, catalyst, and reducing agent

2. Prepare Catalyst Solution
- CuSO4

- Ligand (e.g., THPTA)

3. Prepare Reducing Agent
- Sodium Ascorbate

5. Incubate
(Room Temperature)

6. Purification
(e.g., Size-exclusion chromatography) cRGDfK-conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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